Cas no 1261871-88-8 (3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261871-88-8
• MF: C₁₂H₇F₃IN
• MW: 349.09036564827
• CID: 4983463
• Update Time: 2025-06-08

3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3IN/c13-12(14,15)9-5-2-1-4-8(9)11-10(16)6-3-7-17-11/h1-7H
• InChI Key： PNDUMDVEWFGAJR-UHFFFAOYSA-N
• SMILES： IC1=CC=CN=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 348.95753 g/mol
• Monoisotopic Mass: 348.95753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 349.09

Additional information on 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261871-88-8) in Modern Chemical Research

3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1261871-88-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, a group known for its versatile applications in medicinal chemistry. The presence of both iodine and trifluoromethyl substituents makes it a particularly intriguing molecule, offering unique reactivity and potential utility in synthetic chemistry.

The structural features of 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine include a pyridine core substituted at the 2-position with a phenyl ring that is further functionalized with a trifluoromethyl group. The iodine atom at the 3-position serves as a handle for further chemical manipulation, such as cross-coupling reactions, which are widely employed in the synthesis of complex molecules. This compound’s design allows for facile modification, making it a valuable intermediate in the development of novel chemical entities.

In recent years, halogenated pyridines have been extensively studied due to their role as key building blocks in drug discovery. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The iodine substituent, on the other hand, provides a reactive site for transition metal-catalyzed reactions, enabling the construction of diverse molecular architectures.

Current research highlights the utility of 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its application in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The trifluoromethylphenyl moiety has been shown to improve the selectivity and potency of these inhibitors by interacting with specific residues in the target protein’s active site.

Another area where this compound has shown promise is in the development of agrochemicals. The structural motifs present in 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine are reminiscent of many active ingredients found in pesticides and herbicides. Researchers have leveraged its reactivity to design novel compounds with enhanced efficacy and reduced environmental impact. The trifluoromethyl group, in particular, has been linked to improved bioavailability and resistance management in crop protection agents.

The synthetic methodologies involving 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine have also seen significant advancements. Recent publications describe efficient protocols for its preparation using palladium-catalyzed cross-coupling reactions, which allow for high yields and excellent regioselectivity. These methods have enabled chemists to access derivatives of this compound with tailored properties for specific applications.

Furthermore, computational studies have been instrumental in understanding the electronic properties and reactivity patterns of 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine. Molecular modeling techniques have provided insights into how modifications at different positions can influence the compound’s behavior in biological systems. This knowledge has been translated into rational drug design strategies, where virtual screening is used to identify promising candidates before experimental validation.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine as lead compounds for new therapies. Preclinical studies have shown encouraging results with several analogs exhibiting desirable pharmacological profiles. These findings underscore the importance of this compound as a scaffold for innovation in drug discovery.

In conclusion,3-Iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261871-88-8) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant therapeutic potential. Its unique combination of substituents makes it a versatile tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its importance in modern chemical science is sure to grow.